Cas no 1005305-60-1 (5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide)

• Product Name: 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide
• CAS No: 1005305-60-1
• MF: C₂₁H₂₁ClN₂O₃
• MW: 384.856044530869
• CID: 5508116
• Update Time: 2025-08-02

5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-chloro-N-[1-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-2-methoxy-
• 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide

• Inchi： 1S/C21H21ClN2O3/c1-27-19-9-6-15(22)12-17(19)20(25)23-16-7-8-18-14(11-16)3-2-10-24(18)21(26)13-4-5-13/h6-9,11-13H,2-5,10H2,1H3,(H,23,25)
• InChI Key： YJACSDNHXXKFMP-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1CC1)=O)(=O)C1=CC(Cl)=CC=C1OC

Additional information on 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide

5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide (CAS No. 1005305-60-1): A Comprehensive Overview

5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide (CAS No. 1005305-60-1) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, with its unique structural features, serves as a key intermediate in the synthesis of biologically active molecules. Its molecular structure combines a tetrahydroquinoline core with a cyclopropanecarbonyl moiety and a methoxybenzamide group, making it a versatile scaffold for drug discovery.

The compound's CAS number 1005305-60-1 is frequently searched in scientific databases, reflecting its importance in academic and industrial research. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which are hot topics in current drug development. The presence of both chloro and methoxy substituents enhances its binding affinity to various biological targets, making it a valuable tool compound for structure-activity relationship (SAR) studies.

In recent years, the demand for 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide has increased due to its potential role in addressing unmet medical needs. The compound's unique tetrahydroquinoline-cyclopropane hybrid structure has shown promise in modulating protein-protein interactions, a cutting-edge area in drug discovery. This aligns with current trends in personalized medicine and targeted therapies, where researchers seek compounds with high specificity and minimal off-target effects.

From a synthetic chemistry perspective, the preparation of CAS 1005305-60-1 involves sophisticated organic transformations. The cyclopropanecarbonyl group introduction requires careful control of reaction conditions to maintain stereochemical integrity. Many synthetic protocols emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. The compound's methoxybenzamide moiety also offers opportunities for further derivatization, making it a popular starting material for library synthesis in combinatorial chemistry.

The physicochemical properties of 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide contribute to its research utility. Its moderate lipophilicity, influenced by both the chloro and methoxy substituents, provides optimal membrane permeability for cellular assays. These characteristics make it particularly valuable in early-stage drug discovery programs where researchers screen for compounds with favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

Analytical characterization of CAS 1005305-60-1 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The quality control standards for this compound are rigorous, as even minor impurities can significantly impact biological screening results. This attention to purity reflects the compound's importance in high-throughput screening campaigns and its potential as a lead compound in various therapeutic areas.

Market analysis indicates growing interest in 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide among contract research organizations and academic laboratories. The compound's price and availability are frequently searched parameters, indicating its commercial significance. Suppliers often highlight its use in fragment-based drug design and as a reference standard in analytical methods development.

Recent patent literature reveals innovative applications of CAS 1005305-60-1 in various therapeutic areas. Its structural features appear in several patent families related to inflammation, oncology, and central nervous system disorders. This intellectual property landscape underscores the compound's versatility and the pharmaceutical industry's recognition of its potential value.

Safety considerations for handling 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment is recommended when working with this material. These precautions align with modern laboratory safety standards and responsible research practices.

The future outlook for CAS 1005305-60-1 appears promising as research continues to explore its pharmacological potential. With increasing interest in privileged structures in medicinal chemistry, the tetrahydroquinoline scaffold combined with cyclopropane and benzamide functionalities positions this compound as a valuable asset in drug discovery pipelines. Its applications may expand as new biological targets are identified and validated.

For researchers seeking detailed information about 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide, numerous scientific resources are available. The compound's profile in chemical databases includes comprehensive spectral data, synthetic procedures, and preliminary biological activity reports. These resources facilitate its adoption in diverse research programs across the pharmaceutical and biotechnology sectors.

In conclusion, CAS 1005305-60-1 represents an important chemical entity in modern drug discovery. Its unique structural features, combined with promising biological activity, make it a compound of significant interest to medicinal chemists and pharmacologists. As research progresses, 5-chloro-N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide may contribute to the development of novel therapeutic agents addressing various human diseases.